Cas no 695-05-6 (tricyclo2.2.1.0,2,6heptan-3-one)
695-05-6 structure
Product Name:tricyclo2.2.1.0,2,6heptan-3-one
tricyclo2.2.1.0,2,6heptan-3-one Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[2.2.1.02,6]heptan-3-one
- 1,2,4,5,6,7-hexahydrotricyclo[2.2.1.0<sup>2,6</sup>]heptan-3-one
- TRICYCLO[2.2.1.0(2,6)]HEPTAN-3-ONE
- Tricyclo[2.2.1.0~2,6~]heptan-3-one
- ghl.PD_Mitscher_leg0.42
- Nortricyclanone
- nortricyclenone-3
- Nortricyclone
- tricyclo2.2.1.0,2,6heptan-3-one
- CS-0265348
- Tricyclo[2.2.1.0,2,6]heptan-3-one
- SCHEMBL6045150
- NSC-76145
- ANTI-3-OXOTRICYCLO(2.2.1.0(2 6))HEPTANE&
- Tricyclo(2.2.1.02,6)heptan-3-one
- EN300-97951
- NSC 76145
- NSC76145
- tricyclo[2.2.1.0?,?]heptan-3-one
- DTXSID20875717
- 695-05-6
- DB-222261
-
- Inchi： 1S/C7H8O/c8-7-3-1-4-5(2-3)6(4)7/h3-6H,1-2H2
- InChI Key： ITDQUAQMICQLER-UHFFFAOYSA-N
- SMILES： O=C1C2CC3C1C3C2
Computed Properties
- Exact Mass: 108.05800
- Monoisotopic Mass: 108.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.307
- Boiling Point: 183 °C
- Flash Point: 69.2°C
- Refractive Index: 1.605
- PSA: 17.07000
- LogP: 0.84130
tricyclo2.2.1.0,2,6heptan-3-one Security Information
- Hazard Statement： Highly Flammable
-
Hazardous Material Identification：
tricyclo2.2.1.0,2,6heptan-3-one Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
tricyclo2.2.1.0,2,6heptan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-97951-0.05g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 0.05g |
$591.0 | 2025-03-21 | |
| Enamine | EN300-97951-0.1g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 0.1g |
$771.0 | 2025-03-21 | |
| Enamine | EN300-97951-0.25g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 0.25g |
$1099.0 | 2025-03-21 | |
| Enamine | EN300-97951-0.5g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 0.5g |
$1733.0 | 2025-03-21 | |
| Enamine | EN300-97951-1.0g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 1.0g |
$2221.0 | 2025-03-21 | |
| Enamine | EN300-97951-2.5g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 2.5g |
$4355.0 | 2025-03-21 | |
| Enamine | EN300-97951-5.0g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 5.0g |
$6441.0 | 2025-03-21 | |
| Enamine | EN300-97951-10.0g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95.0% | 10.0g |
$9550.0 | 2025-03-21 | |
| Enamine | EN300-97951-1g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95% | 1g |
$2221.0 | 2023-09-01 | |
| Enamine | EN300-97951-5g |
tricyclo[2.2.1.0,2,6]heptan-3-one |
695-05-6 | 95% | 5g |
$6441.0 | 2023-09-01 |
tricyclo2.2.1.0,2,6heptan-3-one Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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